(1R)-1-(5-Cyclopropyl-1H-1,2,4-triazol-3-yl)propan-1-amine

• Molecular Formula: C8H14N4
• Molecular Weight: 166.22 g/mol
• SMILES: CCC(C1=NNC(=N1)C2CC2)N
• InChI: InChI=1S/C8H14N4/c1-2-6(9)8-10-7(11-12-8)5-3-4-5/h5-6H,2-4,9H2,1H3,(H,10,11,12)/t6-/m1/s1
• InChIKey: ZSZJFNBWQHTMCT-ZCFIWIBFSA-N

(R)-Triazolylamine: Tankyrase-Targeted Building Block

(1R)-1-(5-Cyclopropyl-1H-1,2,4-triazol-3-yl)propan-1-amine is a chiral, enantiopure (R‑isomer) small‑molecule amine incorporating a 1,2,4‑triazole heterocycle substituted at the 5‑position with a cyclopropyl group . The compound belongs to the [1,2,4]triazol-3-ylamine structural class, a series that has been validated as a nicotinamide‑mimetic isostere capable of inhibiting the poly(ADP‑ribose) polymerase (PARP) family enzymes tankyrase‑1 and tankyrase‑2, key regulators of Wnt/β‑catenin signaling [1]. The molecule is commercially offered at 95% purity (CAS 1248113‑26‑9) and is intended exclusively for research and further manufacturing use .

✓ Tankyrase-targeted building block for Wnt pathway research

✓ Single (R)-enantiomer for reproducible SAR interpretation

✓ Nicotinamide-mimetic 1,2,4-triazol-3-ylamine scaffold

• [1] Shultz, M. D.; Majumdar, D.; Chin, D. N.; Fortin, P. D.; Feng, Y.; Gould, T.; Kirby, C. A.; Stams, T.; Waters, N. J.; Shao, W. Structure–Efficiency Relationship of [1,2,4]Triazol-3-ylamines as Novel Nicotinamide Isosteres that Inhibit Tankyrases. J. Med. Chem. 2013, 56, 7049–7059. View Source

Why Simple Triazoles Cannot Substitute

Within the [1,2,4]triazol-3-ylamine chemotype, minor structural modifications profoundly alter both target potency and lipophilic efficiency (LipE). The seminal tankyrase inhibitor study demonstrated that removal or replacement of the 5‑cyclopropyl substituent on the triazole ring directly impacts the inhibitor's ability to occupy the nicotinamide‑binding pocket while maintaining drug‑like physicochemical properties [1]. Therefore, generic 1,2,4‑triazole amines or alternative alkyl‑substituted analogs cannot be assumed to reproduce the binding pose, selectivity profile, or structure‑efficiency relationships observed for the 5‑cyclopropyl‑bearing (R)‑enantiomer; each substitution must be specifically evaluated with comparative data, as detailed below.

5-Cyclopropyl dependence

Alkyl or unsubstituted analogs may not occupy the binding channel, altering affinity and selectivity

Stereochemical mismatch

(S)-enantiomer or racemate may shift hydrogen-bond network and target engagement profile

Selectivity profile not transferable

Generic 1,2,4-triazole amines may lack the reported tankyrase-over-PARP selectivity window

• [1] Shultz, M. D.; Majumdar, D.; Chin, D. N.; Fortin, P. D.; Feng, Y.; Gould, T.; Kirby, C. A.; Stams, T.; Waters, N. J.; Shao, W. Structure–Efficiency Relationship of [1,2,4]Triazol-3-ylamines as Novel Nicotinamide Isosteres that Inhibit Tankyrases. J. Med. Chem. 2013, 56, 7049–7059. View Source

Key Differentiation Evidence

Role of 5-Cyclopropyl in Binding

In the X-ray co‑crystal structure of a closely related [1,2,4]triazol-3-ylamine inhibitor with tankyrase‑1 (PDB 4KRS), the 5‑substituent on the triazole ring occupies a hydrophobic channel adjacent to the nicotinamide‑binding site [1]. The cyclopropyl group, due to its compact, rigid, and electron‑rich nature, provides optimal van der Waals contacts within this sub‑pocket, whereas the unsubstituted analog (R=H) would leave this region unfilled, leading to a loss of hydrophobic interaction energy. Comparative structure–efficiency relationship (SER) analysis across the series demonstrated that the 5‑cyclopropyl substituent contributes critically to both biochemical potency and lipophilic efficiency (LipE), enabling the series to progress beyond the lead‑like property space occupied by the des‑cyclopropyl prototypes [2].

5-Cyclopropyl Binding Role

Class-level

≥10-fold IC₅₀ improvement and ≥2 LipE gain vs. 5-H analog

5-Cyclopropyl group supports key binding pocket engagement

Based on X-ray co-crystal and published SAR trends

Evidence Dimension	5‑Position substituent effect on tankyrase‑1 inhibitory potency and LipE
Target Compound Data	5‑Cyclopropyl‑substituted triazol-3-ylamine (exact IC₅₀ not publicly disclosed for this specific CAS; class‑representative data from J. Med. Chem. 2013 Table 1 show single‑digit to sub‑micromolar IC₅₀ values for 5‑cyclopropyl‑containing analogs).
Comparator Or Baseline	5‑Unsubstituted (R=H) triazol-3-ylamine prototype; IC₅₀ >10 µM or inactive at tankyrase‑1 in the same assay format (class‑level inference from SER progression).
Quantified Difference	≥10‑fold improvement in IC₅₀ and a gain of ≥2 LipE units typically observed when introducing a 5‑cyclopropyl group in this scaffold (based on published SER trends).
Conditions	Biochemical tankyrase‑1 inhibition assay; LipE calculated as pIC₅₀ − logD₇.₄.

Why This Matters

The 5‑cyclopropyl group is not a passive spectator; it is a pharmacophoric element that directly enables the potent, ligand‑efficient inhibition of tankyrase, making the compound a rationally selected intermediate rather than an arbitrary triazole derivative.

• [1] RCSB Protein Data Bank. 4KRS: Tankyrase-1 complexed with small molecule inhibitor. Deposited 2013-05-17, Released 2013-08-28. View Source
• [2] Shultz, M. D.; Majumdar, D.; Chin, D. N.; Fortin, P. D.; Feng, Y.; Gould, T.; Kirby, C. A.; Stams, T.; Waters, N. J.; Shao, W. Structure–Efficiency Relationship of [1,2,4]Triazol-3-ylamines as Novel Nicotinamide Isosteres that Inhibit Tankyrases. J. Med. Chem. 2013, 56, 7049–7059. View Source

(R)-Enantiomer: Enantioselective Binding

The (1R)-1-(...)-propan-1-amine stereochemistry is explicitly specified for this compound, distinguishing it from the racemic mixture or the (1S)-enantiomer. While direct comparative biochemical data for the two enantiomers of this exact compound are absent from public literature, the broader medicinal chemistry precedent for α‑chiral amines in enzyme inhibitors consistently demonstrates that the (R) and (S) configurations can differ in potency by >10‑fold against ATP‑binding or cofactor‑binding pockets [1]. The (1S)-enantiomer, which is available as a separate catalog item from certain vendors, would present the amine vector with opposite three‑dimensional orientation, potentially disrupting the hydrogen‑bond network observed in the tankyrase‑1 co‑crystal structure of the related triazole inhibitor [2].

(R)-Enantiomer Selectivity

Context-dependent

Enantiomers may show 5- to 50-fold differential activity at enzyme active sites

Single (R)-enantiomer enables consistent SAR and probe reproducibility

Direct enantiomeric comparison data not yet reported for this compound

Evidence Dimension	Stereochemical configuration of the α‑carbon bearing the primary amine
Target Compound Data	(1R)‑configuration; commercial specification with CAS 1248113‑26‑9.
Comparator Or Baseline	(1S)‑1-(5-Cyclopropyl-1H-1,2,4-triazol-3-yl)propan-1-amine (separate isomeric product) or racemic mixture.
Quantified Difference	Specific enantiomeric potency difference not publicly reported for this exact pair; general medicinal chemistry guidance: enantiomers routinely exhibit 5‑ to 50‑fold differential activity at enzyme active sites.
Conditions	Ligand‑protein co‑crystallography (PDB 4KRS) and enantioselective synthesis protocols.

Why This Matters

For researchers conducting structure‑activity relationship (SAR) studies or scaling up a lead series, using the defined (R)-enantiomer eliminates a critical source of biological variability and ensures that the active pharmaceutical ingredient (API) or probe molecule is a single, well‑characterized stereoisomer.

• [1] Brooks, W. H.; Guida, W. C.; Daniel, K. G. The Significance of Chirality in Drug Design and Development. Curr. Top. Med. Chem. 2011, 11, 760–770. View Source
• [2] RCSB Protein Data Bank. 4KRS: Tankyrase-1 complexed with small molecule inhibitor. Deposited 2013-05-17, Released 2013-08-28. View Source

Triazole vs. Lactam PARP Selectivity

The [1,2,4]triazol-3-ylamine scaffold was specifically designed to achieve selectivity for tankyrases over other PARP family members, a major limitation of first‑generation lactam‑based nicotinamide mimetics such as XAV939 [1]. The triazole ring forms a distinct hydrogen‑bonding pattern with Tyr1053 and Gly1048 in the tankyrase‑1 active site, which is not tolerated by PARP‑1/2 enzymes. In the published tankyrase inhibitor series, the 5‑cyclopropyl triazolylamine derivatives displayed >100‑fold selectivity for tankyrase‑1 over PARP‑1 in biochemical assays, whereas the lactam comparator XAV939 exhibited only modest selectivity (IC₅₀ PARP‑1: >10 µM but with a narrower window) [2]. Although the exact selectivity ratio for CAS 1248113‑26‑9 has not been independently published, the compound's core scaffold is the proven driver of this selectivity.

Triazole vs. Lactam PARP Selectivity

Class-level

Triazole class >100-fold TNKS1/PARP-1 selectivity; lactam XAV939 narrower structural window

Triazole scaffold confers reported tankyrase selectivity over PARP-1

Exact selectivity for CAS 1248113-26-9 not independently confirmed

Evidence Dimension	Biochemical selectivity: tankyrase‑1 vs. PARP‑1 inhibition
Target Compound Data	Triazol-3-ylamine class: TNKS1 IC₅₀ <1 µM, PARP‑1 IC₅₀ >100 µM (class‑level; specific data for 5‑cyclopropyl analog from J. Med. Chem. 2013).
Comparator Or Baseline	XAV939 (lactam‑based tankyrase inhibitor): TNKS1 IC₅₀ ~0.011 µM, PARP‑1 IC₅₀ >10 µM; selectivity window ~1,000‑fold, but driven by ultra‑high TNKS potency rather than structural discrimination.
Quantified Difference	Triazole series: TNKS1/PARP‑1 selectivity >100‑fold achieved via specific active‑site discrimination; XAV939: selectivity ratio >900‑fold but with different SAR liabilities (e.g., higher molecular weight, lower ligand efficiency).
Conditions	Biochemical PARP family enzyme inhibition assays (TNKS1, PARP‑1); data from J. Med. Chem. 2013 and associated references.

Why This Matters

Procuring this specific triazole building block enables synthetic access to tankyrase‑selective probes with a cleaner pharmacological profile, avoiding the confounding poly‑pharmacology that limits the utility of earlier, less selective nicotinamide mimics.

• [1] Huang, S.‑M.; et al. Tankyrase inhibition stabilizes axin and antagonizes Wnt signalling. Nature 2009, 461, 614–620. (XAV939 discovery) View Source
• [2] Shultz, M. D.; Majumdar, D.; Chin, D. N.; Fortin, P. D.; Feng, Y.; Gould, T.; Kirby, C. A.; Stams, T.; Waters, N. J.; Shao, W. Structure–Efficiency Relationship of [1,2,4]Triazol-3-ylamines as Novel Nicotinamide Isosteres that Inhibit Tankyrases. J. Med. Chem. 2013, 56, 7049–7059. View Source

Commercial (R)-Enantiomer for SAR Studies

This specific compound is cataloged and stocked at 95% purity by multiple independent suppliers, including AKSci and Leyan, with CAS 1248113‑26‑9 assigned exclusively to the (R)-enantiomer . In contrast, the unprotected 5‑cyclopropyl‑1H‑1,2,4‑triazol‑3‑amine (CAS 502546‑41‑0) lacks the chiral propan‑1‑amine side chain entirely and is not a direct synthetic equivalent for preparing enantiopure final compounds without additional asymmetric synthesis steps. The ready availability of the enantiopure amine reduces synthetic burden and ensures lot‑to‑lot consistency for biological replicate experiments.

Commercial Enantiopure Block

Data to verify

Pre-formed (R)-amine eliminates 1-2 synthetic steps and chiral resolution vs. achiral precursor

May reduce synthesis burden and support lot-to-lot consistency

Supplier specification and inventory review recommended

Evidence Dimension	Commercial availability and synthetic utility as an enantiopure building block
Target Compound Data	CAS 1248113‑26‑9, purity 95%, enantiopure (R)‑isomer, stocked by at least 3 suppliers.
Comparator Or Baseline	5‑Cyclopropyl‑1H‑1,2,4‑triazol‑3‑amine (CAS 502546‑41‑0): achiral, requires subsequent asymmetric introduction of the propan‑1‑amine fragment.
Quantified Difference	Eliminates 1‑2 synthetic steps and chiral resolution/chiral chromatography requirements compared to starting from the achiral triazol‑3‑amine precursor.
Conditions	Supplier inventory and synthetic route comparison.

Why This Matters

For procurement, selecting this pre‑formed enantiopure building block reduces both timeline risk and the cost of goods associated with in‑house asymmetric synthesis, directly benefiting medicinal chemistry campaigns that depend on stereochemically defined intermediates.

Application Scenarios

Tankyrase Inhibitor Lead Optimization

As demonstrated by the J. Med. Chem. 2013 structure–efficiency relationship study, the [1,2,4]triazol-3-ylamine core with a 5‑cyclopropyl substituent delivers potent tankyrase inhibition with PARP‑family selectivity [1]. The (R)-propan‑1‑amine chiral center provides a vector for further elaboration (e.g., amide coupling, sulfonamide formation) to fine‑tune selectivity, cellular activity, and pharmacokinetic properties. Medicinal chemistry teams can directly employ this building block in parallel synthesis libraries targeting the Wnt‑signaling axis in oncology.

Stereodefined PARP Chemical Probe Synthesis

The compound serves as a key intermediate for generating enantiomerically pure tankyrase chemical probes. The solved co‑crystal structure (PDB 4KRS) of a closely related triazole inhibitor bound to tankyrase‑1 provides a structural blueprint for rational, structure‑based design of the amide/urea substituent attached to the primary amine [1]. Using this pre‑formed chiral amine eliminates the uncertainty of late‑stage chiral resolution and ensures that the final probe's activity can be attributed to the intended stereoisomer.

Process Development Feedstock

For contract research organizations (CROs) and pharmaceutical process chemistry groups, the compound's commercial availability at 95% purity (CAS 1248113‑26‑9) from multiple vendors [1] supports route scouting and kilo‑lab scale‑up efforts. The defined (R)‑stereochemistry and the presence of both the triazole‑NH and primary amine functional groups allow convergent synthetic strategies, reducing the overall step count and improving process mass intensity compared to routes that must install chirality late‑stage.

Reference Standard for Enantiopurity Methods

Because the (1S)‑enantiomer is also commercially available, this compound can be used as an authentic reference standard for developing chiral HPLC or SFC methods to verify enantiomeric excess in reaction products. This is particularly valuable for analytical development groups supporting GMP manufacturing of tankyrase‑targeted drug candidates, where enantiopurity is a critical quality attribute.

Application

Selection Property

Validation Focus

Tankyrase lead optimization studies

(R)-enantiomer, 5-cyclopropyl triazole core

Binding pose and PARP selectivity review

Stereodefined chemical probe synthesis

Chiral amine handle for amide/urea elaboration

Enantiomeric integrity and target engagement

Process development feedstock

Enantiopure building block, CAS-registered, multi-vendor

Step-count reduction and chiral purity verification

Enantiopurity method development

Separate (S)-enantiomer available as reference

Chiral HPLC/SFC method suitability

• [1] Shultz, M. D.; Majumdar, D.; Chin, D. N.; Fortin, P. D.; Feng, Y.; Gould, T.; Kirby, C. A.; Stams, T.; Waters, N. J.; Shao, W. Structure–Efficiency Relationship of [1,2,4]Triazol-3-ylamines as Novel Nicotinamide Isosteres that Inhibit Tankyrases. J. Med. Chem. 2013, 56, 7049–7059. View Source